Cas no 1806377-62-7 (1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one
• CAS No: 1806377-62-7
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4979793
• Update Time: 2025-10-28

1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one

• Inchi： 1S/C10H8BrF3O/c1-5(15)9(11)8-6(10(13)14)3-2-4-7(8)12/h2-4,9-10H,1H3
• InChI Key： PCJKENXIDXOOLS-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1806377-62-7 and Product Name: 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one

The compound with the CAS number 1806377-62-7 and the product name 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and fluorine substituents in its molecular framework imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The 1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one moiety, a key structural feature of this compound, has been extensively explored for its ability to enhance metabolic stability and binding affinity in drug molecules. This aspect is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The bromo substituent further contributes to the compound's versatility, enabling diverse functionalization strategies through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In the realm of medicinal chemistry, the synthesis and characterization of 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one have opened new avenues for exploring pharmacophores that could lead to next-generation therapeutics. Researchers have leveraged this compound as a building block for constructing more complex molecules with improved pharmacokinetic profiles. The difluoromethyl group, a well-known pharmacophore, is particularly noted for its ability to modulate lipophilicity and binding interactions, thereby enhancing drug efficacy. This has spurred interest in developing derivatives of this compound for applications in oncology, inflammation, and other therapeutic areas.

The structural complexity of 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one also makes it an attractive candidate for studying molecular interactions at the atomic level. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate its behavior in biological systems. These studies have provided insights into how the electronic properties of the fluorophenyl ring and the reactivity of the bromo group influence its interaction with biological targets. Such knowledge is crucial for optimizing drug design and improving therapeutic outcomes.

Moreover, the synthetic methodologies developed for preparing 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one have contributed to advancements in synthetic organic chemistry. The compound's synthesis involves multi-step reactions that showcase innovative techniques for handling fluorinated intermediates and brominated products. These methodologies not only enhance efficiency but also provide scalable routes for producing related compounds on an industrial scale. This has implications for both academic research and industrial applications, where cost-effective and sustainable synthesis is paramount.

The potential applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. The unique combination of functional groups makes it a versatile precursor for developing advanced materials with tailored properties. For instance, fluorinated aromatic compounds are increasingly used in the design of liquid crystals, organic semiconductors, and specialty polymers. Similarly, derivatives of 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one could serve as key intermediates in synthesizing novel agrochemicals that offer improved efficacy and environmental safety.

In conclusion, the compound with CAS number 1806377-62-7, known as 1-Bromo-1-(2-(difluoromethyl)-6-fluorophenyl)propan-2-one, represents a cornerstone in modern chemical research. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical development, materials science, and beyond. As research continues to uncover new applications for this compound, its significance is poised to grow even further, driving innovation across multiple scientific disciplines.